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Compound of Interest

Compound Name: 5-Oxoazelaic acid

Cat. No.: B1347596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 5-ketoazelaic acid (also known as 5-

oxononanedioic acid), with a focus on its synthesis via the ozonolysis of oleic acid, detailed

experimental protocols, and its physicochemical properties. While not discovered as a singular,

isolated event, its identification arises from the well-established oxidative cleavage of

unsaturated fatty acids. This guide serves as a technical resource for obtaining and

characterizing this dicarboxylic acid for research and development purposes.

Introduction
5-Ketoazelaic acid is a dicarboxylic acid containing a ketone functional group. Its structure is of

interest to researchers in fields such as polymer chemistry, as a potential monomer, and in

biomedical research, given its relationship to azelaic acid, a compound with known therapeutic

properties. The most common route to 5-ketoazelaic acid and related dicarboxylic acids is

through the oxidative cleavage of the double bond in oleic acid, a ubiquitous monounsaturated

fatty acid.[1][2] Ozonolysis is the most established industrial method for this transformation,

yielding a mixture of products including azelaic acid, pelargonic acid, and oxo-acids like 5-

ketoazelaic acid (in its tautomeric form, 9-oxononanoic acid).[3][4]

Physicochemical and Spectroscopic Data
The fundamental properties of 5-ketoazelaic acid are summarized below. This data is critical for

its identification, purification, and application in further research.
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Property Value Reference

CAS Number 57822-06-7 [5]

Molecular Formula C₉H₁₄O₅ [5]

Molecular Weight 202.20 g/mol

Melting Point 107-109 °C [5]

Boiling Point (Predicted) 463.3 ± 20.0 °C [5]

Density (Predicted) 1.236 ± 0.06 g/cm³ [5]
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Synthesis via Ozonolysis of Oleic Acid
The primary method for producing 5-ketoazelaic acid is through the ozonolysis of oleic acid.

This process involves the cleavage of the C=C double bond by ozone, followed by a workup

procedure that determines the final products. An oxidative workup is required to convert the

intermediates into carboxylic acids.

The ozonolysis of oleic acid proceeds through a molozonide intermediate, which rearranges to

a Criegee intermediate. The subsequent reaction and workup steps lead to the formation of

various products, including 5-ketoazelaic acid (as 9-oxononanoic acid) and azelaic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chembk.com/en/chem/5-KETOAZELAIC%20ACID
https://www.chembk.com/en/chem/5-KETOAZELAIC%20ACID
https://www.chembk.com/en/chem/5-KETOAZELAIC%20ACID
https://www.chembk.com/en/chem/5-KETOAZELAIC%20ACID
https://www.chembk.com/en/chem/5-KETOAZELAIC%20ACID
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Material

Ozonolysis & Workup

Primary Products

Oleic Acid

1. Ozonolysis (O₃)
in Methanol

2. Oxidative Workup
(e.g., H₂O₂ in Formic Acid)

5-Ketoazelaic Acid
(9-Oxononanoic Acid) Azelaic Acid Other Products

(e.g., Nonanoic Acid)
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Synthesis

Workup & Extraction

Purification

1. Dissolve Oleic Acid
in Methanol (-78°C)

2. Bubble O₃ Gas
(until blue)

3. Purge with N₂

4. Add H₂O₂ / HCOOH
(Oxidative Workup)

5. Quench with H₂O

6. Extract with
Ethyl Acetate

7. Dry & Evaporate

8. Fractional Crystallization
(Remove Azelaic Acid)

9. Flash Chromatography
(Silica Gel)

10. Isolate Pure Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1347596?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7221618/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7221618/
https://www.researchgate.net/figure/Oxidative-scission-of-oleic-acid-with-ozone-to-give-azelaic-acid-and-pelargonic-acid_fig4_7176300
https://acp.copernicus.org/articles/7/1237/2007/acp-7-1237-2007.pdf
https://acp.copernicus.org/preprints/acp-2020-717/acp-2020-717-manuscript-version5.pdf
https://www.chembk.com/en/chem/5-KETOAZELAIC%20ACID
https://www.benchchem.com/product/b1347596#discovery-and-isolation-of-5-ketoazelaic-acid
https://www.benchchem.com/product/b1347596#discovery-and-isolation-of-5-ketoazelaic-acid
https://www.benchchem.com/product/b1347596#discovery-and-isolation-of-5-ketoazelaic-acid
https://www.benchchem.com/product/b1347596#discovery-and-isolation-of-5-ketoazelaic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1347596?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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